Cas no 138520-70-4 (Benzoic acid, 4-(octyloxy)-, 4-(5-nonyl-2-pyrimidinyl)phenyl ester)

• Product name: Benzoic acid, 4-(octyloxy)-, 4-(5-nonyl-2-pyrimidinyl)phenyl ester
• CAS No: 138520-70-4
• MF: C₃₄H₄₆N₂O₃
• MW: 530.740649700165
• CID: 1253613
• PubChem ID: 71342234

Benzoic acid, 4-(octyloxy)-, 4-(5-nonyl-2-pyrimidinyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(octyloxy)-, 4-(5-nonyl-2-pyrimidinyl)phenyl ester
• [4-(5-nonylpyrimidin-2-yl)phenyl] 4-octoxybenzoate
• 4-(5-NONYLPYRIMIDIN-2-YL)PHENYL 4-(OCTYLOXY)BENZOATE
• DTXSID00769024
• 138520-70-4

• Inchi： InChI=1S/C34H46N2O3/c1-3-5-7-9-11-12-14-16-28-26-35-33(36-27-28)29-17-23-32(24-18-29)39-34(37)30-19-21-31(22-20-30)38-25-15-13-10-8-6-4-2/h17-24,26-27H,3-16,25H2,1-2H3
• InChI Key： QITYOFGUPPBUTF-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC1=CN=C(N=C1)C2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)OCCCCCCCC

Computed Properties

• Exact Mass: 530.35108
• Monoisotopic Mass: 530.35084333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 20
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3Ų
• XLogP3: 11.3

Experimental Properties

• PSA: 61.31